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Compound of Interest

Compound Name: sucrose polyester

CAS No.: 121854-29-3

Cat. No.: B1166589

Get Quote

Sucrose polyester, a synthetic fat substitute also known by the brand name Olestra,

represents a unique class of molecules designed to mimic the organoleptic properties of

triglycerides without contributing to caloric intake. This technical guide provides an in-depth

exploration of the chemical structure, physicochemical properties, and synthesis of sucrose
polyester, along with its interactions within the gastrointestinal tract. It is intended for

researchers, scientists, and professionals in drug development and food science.

Core Chemical Structure
Sucrose polyester is not a single compound but rather a mixture of polyesters.[1] Its structure

is fundamentally composed of a sucrose backbone, the same disaccharide as common table

sugar, where the hydroxyl groups are esterified with fatty acids.[2][3] Unlike natural

triglycerides, which consist of a glycerol backbone esterified with three fatty acids, sucrose has

eight hydroxyl groups available for esterification.[3] In commercially produced sucrose
polyester, typically six to eight of these hydroxyl groups are esterified with long-chain fatty

acids derived from edible oils such as soybean, palm, or cottonseed oil.[1][4]
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This high degree of esterification results in a large, bulky molecule that is sterically hindered.[5]

This steric hindrance prevents the molecule from being hydrolyzed by digestive lipases and,

consequently, it is not absorbed by the small intestine.[1][6] The specific fatty acid composition

of the sucrose polyester determines its physical properties, such as whether it is a liquid or a

solid at room temperature.[5] For instance, sucrose polyesters made from highly unsaturated

fatty acids are liquid, while those made from more saturated fatty acids are solid.[1]
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Caption: General chemical structure of sucrose polyester.

Physicochemical Properties
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The physical and chemical properties of sucrose polyester are largely dictated by the nature

and composition of the fatty acids used in its synthesis. These properties are designed to mimic

those of conventional fats and oils.

Property Value/Range Reference

Degree of Esterification
6-8 fatty acid residues per

sucrose molecule
[5]

Fatty Acid Composition

Varies depending on the

source oil (e.g., soybean,

palm, cottonseed oil). A typical

example includes palmitic,

stearic, oleic, and linoleic

acids.

[5]

Molecular Weight
Varies depending on the

specific fatty acid composition.
[2]

Appearance
Colorless to light yellow liquid

or solid.
[5]

Solubility
Insoluble in water; soluble in

many organic solvents.
[2]

Hydrophile-Lipophile Balance

(HLB)
2-6 [7]

Caloric Value 0 kcal/g [1]

Digestibility
Non-digestible and non-

absorbable by humans.
[6]

Experimental Protocols
Synthesis of Sucrose Polyester via Transesterification
A common method for synthesizing sucrose polyester is through a solvent-free

transesterification reaction between sucrose and fatty acid methyl esters (FAMEs) derived from

vegetable oils.
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Materials:

Sucrose (finely powdered and dried)

Fatty acid methyl esters (e.g., from canola oil)

Potassium carbonate (catalyst)

Potassium stearate (emulsifier)

Procedure:

Preparation of Reactants: Dry the powdered sucrose under vacuum to remove any residual

moisture. Prepare FAMEs from the chosen vegetable oil via methanolysis.

Reaction Setup: In a reaction vessel equipped with a mechanical stirrer, thermometer, and

vacuum line, combine the dried sucrose, FAMEs, potassium carbonate, and potassium

stearate.

Reaction Conditions: Heat the mixture to 130-150°C under continuous stirring and a high

vacuum (e.g., <1 mmHg). The vacuum is crucial for removing the methanol byproduct, which

drives the reaction towards completion.

Monitoring the Reaction: The reaction progress can be monitored by analyzing the

disappearance of sucrose and the formation of sucrose polyesters using techniques like

thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

Purification: After the reaction is complete (typically several hours), the crude product is

purified. This involves neutralizing the catalyst, followed by washing with water to remove

unreacted sucrose and soaps. The final product is then dried under vacuum.
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Caption: Experimental workflow for sucrose polyester synthesis.
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Analysis of Sucrose Polyester
The characterization of sucrose polyester involves a combination of chromatographic and

spectroscopic techniques to determine its composition and purity.

Procedure:

Extraction: Extract the sucrose polyester from the food matrix using a suitable solvent

system, such as a chloroform-methanol mixture.

Structural Confirmation (Spectroscopy):

Infrared (IR) Spectroscopy: Confirm the presence of ester functional groups by identifying

the characteristic C=O stretching vibration.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Use 13C-NMR to confirm the

structure of the sucrose polyester.[7]

Compositional Analysis (Chromatography):

Gas Chromatography (GC): To determine the fatty acid composition, first hydrolyze the

sucrose polyester to release the fatty acids. Then, convert the fatty acids to their methyl

esters (FAMEs) and analyze them by GC with a flame ionization detector (FID).[8]

High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate and

quantify the different sucrose esters (hexa-, hepta-, octa-esters).
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Caption: Analytical workflow for sucrose polyester characterization.

Impact on Gastrointestinal Signaling
As a non-digestible and non-absorbable substance, sucrose polyester does not directly enter

metabolic pathways. However, its presence in the gastrointestinal tract can influence gut

hormone signaling and gastrointestinal function.
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Studies have shown that, unlike digestible fats, sucrose polyester does not stimulate the

release of cholecystokinin (CCK), a key hormone involved in satiety and gallbladder

contraction.[9] The consumption of sucrose polyester has been associated with accelerated

gastric emptying but a slowing of small bowel transit time.[10] Furthermore, it has been

observed to cause a significant reduction in gallbladder ejection fraction and a decrease in the

release of other gastrointestinal hormones such as motilin and enteroglucagon.[10] These

effects are likely due to the absence of fat digestion and absorption products in the small

intestine.[10]
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Caption: Effect of sucrose polyester on gastrointestinal signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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